Cas no 5301-03-1 (5-Bromomethyl-3-(3-nitrophenyl)-isoxazole)

• Product Name: 5-Bromomethyl-3-(3-nitrophenyl)-isoxazole
• CAS No: 5301-03-1
• MF: C₁₀H₇BrN₂O₃
• MW: 283.078181505203
• CID: 85271
• PubChem ID: 53439094
• Update Time: 2025-04-18

5-Bromomethyl-3-(3-nitrophenyl)-isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-3-(3-nitrophenyl)-isoxazole
• DTXSID10701718
• 5301-03-1
• 5-(bromomethyl)-3-(3-nitrophenyl)-1,2-oxazole

• Inchi： 1S/C10H7BrN2O3/c11-6-9-5-10(12-16-9)7-2-1-3-8(4-7)13(14)15/h1-5H,6H2
• InChI Key： XXBQYLWWZAASLO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C2C=CC=C(C=2)[N+](=O)[O-])=NO1

Computed Properties

• Exact Mass: 281.96401
• Monoisotopic Mass: 281.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 69.17
• LogP: 3.66790